![molecular formula C18H15BrN2O3S B305471 1-(4-Bromophenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone](/img/structure/B305471.png)
1-(4-Bromophenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone
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Overview
Description
1-(4-Bromophenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone, also known as BMOE, is a chemical compound that has gained significant attention in the field of scientific research. The compound is widely used in various applications due to its unique chemical properties and structure.
Mechanism of Action
1-(4-Bromophenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone works by forming covalent bonds between proteins or enzymes, leading to their modification and crosslinking. The compound reacts with the thiol groups of cysteine residues in proteins, leading to the formation of stable thioether bonds. This modification can alter the activity, structure, and function of the protein or enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been used to study protein-protein interactions, protein structure, and function. The compound has also been used to modify enzymes, leading to changes in their activity and specificity. This compound has also been used in the development of biosensors, drug delivery systems, and in the study of protein-protein interactions in living cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-(4-Bromophenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone is its ability to modify proteins and enzymes in a site-specific manner. The compound is also relatively easy to synthesize and purify. However, one of the limitations of this compound is its potential toxicity and non-specific reactivity. Careful optimization of reaction conditions and purification techniques is required to minimize these effects.
Future Directions
There are several future directions for the use of 1-(4-Bromophenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone in scientific research. One of the areas of interest is the development of new biosensors and drug delivery systems. This compound can also be used to study protein-protein interactions in living cells, which can provide insights into various cellular processes. The compound can also be used to modify enzymes to improve their activity and specificity. Additionally, the use of this compound in combination with other chemical probes can provide a powerful tool for the study of protein function and activity.
Conclusion:
In conclusion, this compound is a unique chemical compound that has gained significant attention in the field of scientific research. The compound has been widely used in various applications due to its ability to modify proteins and enzymes. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. This compound has the potential to be a powerful tool in the study of protein function and activity, and its use in scientific research is likely to continue to expand in the future.
Synthesis Methods
The synthesis of 1-(4-Bromophenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone involves the reaction between 4-bromobenzaldehyde and 5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol in the presence of a base. The reaction leads to the formation of this compound, which is then purified through various techniques such as column chromatography, recrystallization, and distillation.
Scientific Research Applications
1-(4-Bromophenyl)-2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)ethanone has been extensively used in scientific research due to its ability to modify proteins and enzymes. The compound is widely used as a crosslinking agent to study protein-protein interactions and protein structure. It has also been used in the development of biosensors, drug delivery systems, and as a tool to study protein function and activity.
properties
Molecular Formula |
C18H15BrN2O3S |
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Molecular Weight |
419.3 g/mol |
IUPAC Name |
1-(4-bromophenyl)-2-[[5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]ethanone |
InChI |
InChI=1S/C18H15BrN2O3S/c1-12-2-8-15(9-3-12)23-10-17-20-21-18(24-17)25-11-16(22)13-4-6-14(19)7-5-13/h2-9H,10-11H2,1H3 |
InChI Key |
FNBFEUMBDWQAPU-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCC2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC1=CC=C(C=C1)OCC2=NN=C(O2)SCC(=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
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